6-imino-11-methyl-N,7-bis[2-(morpholin-4-yl)ethyl]-2-oxo-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

Specification

• Molecular Formula: C25H33N7O4
• Molecular Weight: 495.6 g/mol
• IUPAC Name: 6-imino-11-methyl-N,7-bis(2-morpholin-4-ylethyl)-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• Standard InChI: InChI=1S/C25H33N7O4/c1-18-3-2-5-32-22(18)28-23-20(25(32)34)17-19(24(33)27-4-6-29-9-13-35-14-10-29)21(26)31(23)8-7-30-11-15-36-16-12-30/h2-3,5,17,26H,4,6-16H2,1H3,(H,27,33)
• Standard InChI Key: QVDNLBUPZYMXNS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC3=C(C2=O)C=C(C(=N)N3CCN4CCOCC4)C(=O)NCCN5CCOCC5

Introduction

The compound 6-imino-11-methyl-N,7-bis[2-(morpholin-4-yl)ethyl]-2-oxo-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide is a complex organic molecule featuring a unique tricyclic structure. This structure includes a triazatricyclic core, an imino group, and carbonyl functionalities, which contribute to its chemical reactivity and potential biological activity. The molecular formula of this compound is not explicitly provided in reliable sources, but it is known to have a molecular weight of approximately 433.53 g/mol.

Synthesis and Chemical Reactivity

The synthesis of this compound typically involves multi-step organic synthesis techniques. These methods require careful optimization of reaction conditions such as temperature and pH to maximize yield and purity. The presence of morpholinyl moieties may enhance its interaction with biological targets compared to similar compounds.

Biological Activity and Potential Applications

Preliminary studies suggest that compounds with similar structures may possess antimicrobial and anticancer properties due to their ability to inhibit specific pathways involved in cell proliferation and survival. The unique arrangement of functional groups in this compound allows it to interact with various biological targets such as enzymes and receptors, making it a valuable candidate for further exploration in medicinal chemistry.

Potential Biological Activities	Mechanism of Action
Antimicrobial	Inhibition of microbial pathways
Anticancer	Inhibition of cell proliferation pathways

Research Findings and Future Directions

Ongoing research highlights the potential of this compound in various scientific fields. Studies are focused on elucidating its therapeutic potential and safety profile by investigating its interactions with biological macromolecules. Further structure optimization and in-depth biological activity assessments are necessary to fully explore its applications.